5-Bromo-3,4-dimethyl-2-phenylmethoxyphenol

• IUPAC Name: 5-bromo-3,4-dimethyl-2-phenylmethoxyphenol
• InChI: InChI=1S/C15H15BrO2/c1-10-11(2)15(14(17)8-13(10)16)18-9-12-6-4-3-5-7-12/h3-8,17H,9H2,1-2H3
• InChI Key: QGPQCOYSQSLBHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=C1C)OCC2=CC=CC=C2)O)Br
• Molecular Formula: C15H15BrO2
• Molecular Weight: 307.18 g/mol
• CAS No.: 2108579-87-7

Description

The name “5-Bromo-3,4-dimethyl-2-phenylmethoxyphenol” suggests that this compound is a phenol, which means it contains a hydroxyl (-OH) group attached to a benzene ring. The “5-Bromo” indicates the presence of a bromine atom on the 5th carbon of the benzene ring. The “3,4-dimethyl” suggests the presence of two methyl groups (-CH3) on the 3rd and 4th carbons of the ring. The “2-phenylmethoxy” indicates a methoxy group (-OCH3) linked to a phenyl group (a benzene ring) on the 2nd carbon.

Molecular Structure Analysis

Based on the name, this compound would have a complex structure with multiple functional groups. The presence of bromine, methyl, and methoxy groups would significantly influence the compound’s chemical behavior.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a bromine atom would likely make the compound denser and more polar.

Mechanism of Action

The mechanism of action would depend on how this compound interacts with other substances or organisms. Without specific studies, it’s difficult to predict.

Future Directions

The potential uses and future directions for this compound would depend on its properties and interactions. It could potentially be studied for various applications in fields like medicinal chemistry, materials science, or environmental science.